Cas no 80828-11-1 (ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate)

• Product Name: ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate
• CAS No: 80828-11-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6310917
• PubChem ID: 10910473
• Update Time: 2025-06-12

ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate
• ethyl (2alpha, 3abeta, 7abeta)-octahydro-1H-indole-2-carboxylate
• 89083-53-4
• EN300-6511477
• 80828-11-1

• Inchi： 1S/C11H19NO2/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10/h8-10,12H,2-7H2,1H3/t8-,9-,10-/m0/s1
• InChI Key： ULGUQTOELKSOAJ-GUBZILKMSA-N
• SMILES： O(CC)C([C@@H]1C[C@@H]2CCCC[C@@H]2N1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate

Professional Introduction to Ethyl (2S,3aS,7aS)-Octahydro-1H-Indole-2-Carboxylate (CAS No. 80828-11-1)

Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate, identified by its CAS number 80828-11-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate, as denoted by the (2S,3aS,7aS) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The indole core structure of ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate is a well-known scaffold in drug discovery due to its presence in numerous bioactive natural products and synthetic molecules. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmission, immune response, and cancer cell proliferation. The carboxylate ester group at the 2-position of the indole ring contributes to the compound's solubility and stability, making it a suitable candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel indole-based compounds with enhanced therapeutic efficacy and reduced side effects. Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate has been identified as a promising candidate in this regard. Its unique stereochemistry suggests potential interactions with specific biological receptors and enzymes, which could lead to targeted therapeutic effects. For instance, studies have shown that indole derivatives can modulate the activity of certain enzymes involved in inflammation and oxidative stress pathways.

One of the most exciting areas of research involving ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate is its potential application in oncology. The indole scaffold is known to exhibit anti-cancer properties by inhibiting key signaling pathways that promote tumor growth and survival. Preclinical studies have demonstrated that derivatives of this class can induce apoptosis in cancer cells while sparing healthy cells. The specific stereochemistry of ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate may enhance its selectivity for cancer cell targets, thereby improving its therapeutic index.

Another significant aspect of ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate is its potential role in central nervous system (CNS) disorders. Indole derivatives have been shown to interact with various neurotransmitter systems, including serotonin and dopamine pathways. These interactions could make ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate a valuable compound in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent research has highlighted its ability to cross the blood-brain barrier and exert neuroprotective effects.

The synthesis of ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve the desired stereoisomer with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to construct the octahydroindole core with the correct stereoconfiguration. These synthetic strategies are critical for ensuring that the final product exhibits the intended biological activity.

In conclusion, ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate will play an increasingly important role in the discovery of novel treatments for various diseases.